5-amino-N-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
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Description
5-amino-N-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 337.15387487 g/mol and the complexity rating of the compound is 445. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial Applications
Compounds containing triazole and carboxamide functionalities have demonstrated significant antimicrobial activities. For instance, novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives have been synthesized and screened for their antimicrobial properties, with some showing good or moderate activities against test microorganisms (Bektaş et al., 2010). This suggests the potential of triazole-carboxamide compounds in developing new antimicrobial agents.
Synthesis and Chemical Properties
The synthesis of complex molecules incorporating triazole and carboxamide groups has been a focus of many studies, demonstrating the chemical versatility of these moieties. For example, a study on the solid-phase synthesis of C-terminal peptide amides under mild conditions explored the utility of a polymer-supported benzylamide linkage, showcasing the adaptability of these compounds in peptide synthesis (Albericio & Barany, 2009).
Pharmacological Potential
Triazole and carboxamide derivatives have been explored for their pharmacological potential, including their role as anti-inflammatory, analgesic agents, and COX inhibitors. Novel benzodifuranyl derivatives have shown promising COX-2 selectivity and analgesic and anti-inflammatory activities, highlighting their potential in drug development (Abu‐Hashem et al., 2020).
Anticancer Applications
Research on pyrazole and pyrimidine derivatives related to the triazole-carboxamide structure has indicated their potential in anticancer therapy. For instance, new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their cytotoxic activity against cancer cells, suggesting the application of such compounds in cancer treatment (Hassan et al., 2014).
Properties
IUPAC Name |
5-amino-N-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2/c1-11-5-4-6-12(2)15(11)20-18(24)16-17(19)23(22-21-16)13-7-9-14(25-3)10-8-13/h4-10H,19H2,1-3H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZCWJHIHNUPKCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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